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Compound of Interest

Compound Name:
3-Aminotetrahydrothiophene 1,1-

dioxide hydrochloride

Cat. No.: B1306192 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of 3-Aminotetrahydrothiophene 1,1-
dioxide hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the safety and hazards associated with 3-
Aminotetrahydrothiophene 1,1-dioxide hydrochloride (CAS No: 51642-03-6). The

information presented herein is synthesized from authoritative sources to ensure technical

accuracy and promote safe laboratory practices. This document is intended for professionals in

research and drug development who may handle this compound.

Section 1: Chemical and Physical Properties
A fundamental understanding of a compound's physical and chemical properties is the

cornerstone of a robust safety assessment. These properties dictate its behavior under various

laboratory conditions and inform appropriate handling and storage procedures.
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Property Value Source

Molecular Formula C₄H₁₀ClNO₂S PubChem[1]

Molecular Weight 171.65 g/mol PubChem[1]

Appearance Solid Fisher Scientific[2]

Melting Point 208 - 209 °C Fisher Scientific[2]

Boiling Point No data available Fisher Scientific[2]

Flash Point No data available Fisher Scientific[2]

Solubility No data available

Density 1.314 g/cm³ Chemsrc[3]

Section 2: Hazard Identification and Classification
3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is classified as hazardous under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). A clear

understanding of these hazards is critical for risk mitigation.

GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation

Source: PubChem, Echemi[1][4]

GHS Label Elements
Pictogram:
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alt text

Signal Word:Warning[2][4]

Section 3: Safe Handling and Storage Protocols
The inherent hazards of this compound necessitate stringent adherence to safe handling and

storage protocols to minimize exposure risk to laboratory personnel.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, beginning with robust engineering

controls and supplemented by appropriate PPE.

Ventilation: Handle this compound in a well-ventilated area.[4] A chemical fume hood is

recommended to control the generation of dust and aerosols.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Nitrile or neoprene gloves are generally suitable, but it is advisable to consult the glove

manufacturer's compatibility data.

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2][5]

General Handling Procedures
Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]
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Storage Conditions
Proper storage is crucial to maintain the integrity of the compound and prevent hazardous

situations.

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store locked up.[4]

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[2]

Section 4: Emergency Procedures and First Aid
Prompt and correct response to an exposure incident can significantly mitigate harm. All

laboratory personnel should be familiar with these procedures.

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4] If

symptoms persist, seek medical attention.

If on Skin: Wash with plenty of water.[4] If skin irritation occurs, get medical help.[4] Take off

contaminated clothing and wash it before reuse.[4]

If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if

present and easy to do. Continue rinsing.[4] If eye irritation persists, seek medical attention.

If Swallowed: Rinse mouth.[4] Get medical help.[4] Do not induce vomiting.

Accidental Release Measures
In the event of a spill, the following steps should be taken to ensure the safety of personnel and

the environment.

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.
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Clean-up: Sweep up the spilled solid material, taking care to avoid generating dust, and

shovel it into a suitable container for disposal.[2]

Decontaminate: Clean the spill area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Hazardous Combustion Products: In the event of a fire, toxic gases such as nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO2), sulfur oxides, and hydrogen chloride

gas may be formed.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2]

Section 5: Toxicological Information
While comprehensive toxicological data for 3-Aminotetrahydrothiophene 1,1-dioxide
hydrochloride is not readily available in the public domain, the GHS classification provides a

clear indication of its potential health effects. The primary routes of exposure are inhalation,

ingestion, and skin/eye contact. The observed effects are irritation to the skin, eyes, and

respiratory system, and it is harmful if swallowed.[1][4]

Section 6: Disposal Considerations
Disposal of this chemical and its containers must be conducted in accordance with all

applicable local, state, and federal regulations. It is the responsibility of the waste generator to

determine the proper waste classification and disposal methods.

Section 7: Visualized Safety Workflows
To further clarify the safety protocols, the following diagrams illustrate the recommended

workflows for handling and in case of an emergency.

Standard Handling Workflow
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Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Weigh Compound in Fume Hood

Dissolve or Use as Needed

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling.
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Emergency Response Flowchart

Initial Assessment

First Aid Actions

Exposure Incident Occurs

Ensure Scene is Safe

Identify Exposure Route

Skin:
Wash with plenty of water

Skin

Eyes:
Rinse cautiously with water for several minutes

Eyes

Inhalation:
Move to fresh air

Inhalation

Ingestion:
Rinse mouth, seek medical help

Ingestion

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: Emergency Response for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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